Cas no 1184520-05-5 (2-amino-2-(2,3-dimethoxyphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2,3-dimethoxyphenyl)ethan-1-ol
• CAS No: 1184520-05-5
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5596491
• PubChem ID: 54776005
• Update Time: 2025-10-28

2-amino-2-(2,3-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-(2,3-DIMETHOXYPHENYL)ETHAN-1-OL
• 2-Amino-2-(2,3-dimethoxy-phenyl)-ethanol
• Benzeneethanol, β-amino-2,3-dimethoxy-
• EN300-1857552
• 2-amino-2-(2,3-dimethoxyphenyl)ethanol
• SB84357
• 1184520-05-5
• 2-amino-2-(2,3-dimethoxyphenyl)ethan-1-ol

• Inchi： 1S/C10H15NO3/c1-13-9-5-3-4-7(8(11)6-12)10(9)14-2/h3-5,8,12H,6,11H2,1-2H3
• InChI Key： GMSUFURUEUIACW-UHFFFAOYSA-N
• SMILES： C(O)C(N)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 364.3±42.0 °C(Predicted)
• pka: 12.43±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-amino-2-(2,3-dimethoxyphenyl)ethan-1-ol

Introduction to 2-amino-2-(2,3-dimethoxyphenyl)ethan-1-ol (CAS No: 1184520-05-5)

2-amino-2-(2,3-dimethoxyphenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1184520-05-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex aromatic structure and functional groups, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both amino and methoxy substituents on an ethyl backbone suggests a high degree of versatility, making it a valuable intermediate in the synthesis of more intricate pharmacophores.

The structure of 2-amino-2-(2,3-dimethoxyphenyl)ethan-1-ol consists of a central ethyl chain with an amino group at both termini and a 2,3-dimethoxyphenyl ring attached to one end. This configuration allows for diverse chemical modifications, enabling researchers to explore its reactivity in various synthetic pathways. The dimethoxyphenyl moiety, in particular, introduces electronic and steric effects that can influence the compound's interactions with biological targets, making it a promising candidate for further investigation.

In recent years, the field of pharmaceutical research has seen a surge in interest toward molecules with multiple functional groups, as they often exhibit enhanced binding affinity and selectivity. 2-amino-2-(2,3-dimethoxyphenyl)ethan-1-ol fits well within this trend, offering a scaffold that can be modified to target specific biological pathways. For instance, its amino groups can be utilized for coupling reactions with carboxylic acids or other nucleophiles, while the aromatic ring provides a platform for further derivatization via electrophilic or nucleophilic aromatic substitution.

One of the most compelling aspects of 2-amino-2-(2,3-dimethoxyphenyl)ethan-1-ol is its potential role in the development of neurological therapeutics. The dimethoxyphenyl group is known to exhibit properties that are relevant to central nervous system (CNS) activity. Studies have shown that analogous compounds containing this moiety can interact with neurotransmitter receptors and enzymes involved in modulating mood and cognition. Given these findings, CAS No: 1184520-05-5 may serve as a key building block in designing novel agents for conditions such as depression, anxiety disorders, or neurodegenerative diseases.

The synthetic pathways for preparing 2-amino-2-(2,3-dimethoxyphenyl)ethan-1-ol have been explored by several research groups. A common approach involves the reduction of nitro-substituted precursors or the condensation of diamines with appropriately substituted aromatic aldehydes. Advances in catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions have further refined these methods, allowing for higher yields and purities. These developments underscore the compound's accessibility and feasibility for large-scale production when needed.

From a biochemical perspective, the compound's dual functionality—amino and aromatic—makes it an attractive candidate for studying enzyme-substrate interactions. The amino group can act as a hydrogen bond acceptor or participate in salt bridge formation with charged residues on proteins, while the phenolic rings can engage in hydrophobic interactions or π-stacking events. Such features are critical for designing molecules that bind tightly to biological targets without off-target effects.

Recent publications have highlighted the utility of CAS No: 1184520-05-5 in fragment-based drug design (FBDD). By screening libraries of structurally diverse compounds like this one, researchers can identify small molecular fragments that bind to protein targets with high affinity. These fragments can then be optimized through iterative chemical modifications to yield lead compounds suitable for further development. The versatility of 2-amino-2-(2,3-dimethoxyphenyl)ethan-1-ol makes it an ideal candidate for such high-throughput screening campaigns.

The pharmacokinetic properties of derivatives derived from 1184520-05-5 are also of considerable interest. The presence of polar functional groups like amino and methoxy groups can influence solubility and metabolic stability. Computational modeling techniques have been employed to predict how modifications to this scaffold might affect these properties. For example, replacing one methoxy group with a hydroxyl group could enhance water solubility while preserving binding affinity—a crucial balance in drug design.

In conclusion,CAS No: 1184520-05-5, corresponding to two-amino-two-(two-three-dimethoxyphenyl)ethanol, represents a promising compound in pharmaceutical chemistry. Its unique structural features offer opportunities for designing molecules with targeted biological activity across multiple therapeutic areas. As research continues to uncover new synthetic methodologies and biological insights,this chemical entity will likely remain at forefronts efforts aimed developing innovative treatments neurological disorders mood disorders other diseases marked complex etiologies